Cas no 2413846-48-5 (rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis)

• Product Name: rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis
• CAS No: 2413846-48-5
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD32662706
• CID: 5683255
• PubChem ID: 146049677
• Update Time: 2025-06-11

rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate;hydrochloride
• EN300-26571346
• rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride
• 2413846-48-5
• rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis

• MDL： MFCD32662706
• Inchi： 1S/C8H13NO2.ClH/c1-11-8(10)6-3-2-4-7(9)5-6;/h2-3,6-7H,4-5,9H2,1H3;1H/t6-,7+;/m0./s1
• InChI Key： KQRRSDKUZCFMQB-UOERWJHTSA-N
• SMILES： Cl.O(C)C([C@H]1C=CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis

Professional Introduction to Rac-Methyl (1R,5R)-5-Aminocyclohex-2-ene-1-carboxylate Hydrochloride, Cis (CAS No. 2413846-48-5)

Rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 2413846-48-5, this molecule has garnered attention for its potential applications in drug development and therapeutic interventions. The unique stereochemistry and chemical properties of this compound make it a valuable candidate for further research and exploration.

The molecular structure of rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis, features a cyclohexene backbone with an amine group at the 5-position and a carboxylate moiety at the 1-position. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical assays and pharmaceutical formulations. This compound's stereochemical configuration, specifically the (1R,5R) arrangement, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

In recent years, there has been growing interest in the development of novel compounds with tailored stereochemical properties for therapeutic purposes. The field of chiral chemistry has seen significant advancements, particularly in understanding how the spatial arrangement of atoms in a molecule can influence its biological effects. Rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis, exemplifies this trend by offering a structurally unique scaffold that may exhibit distinct pharmacological properties compared to its racemic or enantiomeric counterparts.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both an amine and a carboxylate group provides multiple sites for chemical modification, allowing researchers to design derivatives with enhanced potency, selectivity, or metabolic stability. Such modifications are essential in optimizing drug candidates for clinical use and improving their overall pharmacokinetic profile.

Recent studies have begun to explore the biological activity of rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis, particularly in the context of enzyme inhibition and receptor binding. Preliminary findings suggest that this compound may interact with specific targets in a manner that could be therapeutically beneficial. For instance, its structural features might allow it to modulate the activity of enzymes involved in metabolic pathways or signal transduction processes. These interactions could have implications for treating various diseases, including metabolic disorders and inflammatory conditions.

The synthesis of rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis, represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production, which is crucial for both preclinical studies and potential commercialization. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective synthesis, have been employed to achieve the desired stereochemical purity. These techniques not only enhance the yield and efficiency of production but also ensure that the final product meets stringent quality standards.

In conclusion, rac-methyl (1R,5R)-5-aminocyclohex-2-ene-1-carboxylate hydrochloride, cis, is a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. As our understanding of chiral chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.